Cas no 89612-20-4 (1,2,4-Oxadiazole, 3-(2,6-dimethylphenyl)-5-ethyl-)

• Product Name: 1,2,4-Oxadiazole, 3-(2,6-dimethylphenyl)-5-ethyl-
• CAS No: 89612-20-4
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 594789
• PubChem ID: 13237462
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3-(2,6-dimethylphenyl)-5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-(2,6-dimethylphenyl)-5-ethyl-
• 3-(2,6-dimethylphenyl)-5-ethyl-1,2,4-oxadiazole
• 89612-20-4
• DTXSID20530970

• Inchi： 1S/C12H14N2O/c1-4-10-13-12(14-15-10)11-8(2)6-5-7-9(11)3/h5-7H,4H2,1-3H3
• InChI Key： ODZWSCZWLJJDRB-UHFFFAOYSA-N
• SMILES： O1C(CC)=NC(C2C(C)=CC=CC=2C)=N1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.9Ų